Cas no 1643330-62-4 (5-Chloropentanamide Apixaban)

• Product Name: 5-Chloropentanamide Apixaban
• CAS No: 1643330-62-4
• Molecular Formula: C₂₀H₂₆ClN₃O₃
• Molecular Weight: 391.8917
• CID: 2604586
• PubChem ID: 78358391

5-Chloropentanamide Apixaban Properties

Names and Identifiers

• 5-chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide
• 5-chloro-N-(4-(3-morpholino-2-oxo-5,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide
• 5-Chloro-N-[4-(5-morpholin-4-yl-6-oxo-2,3-dihydropyridin-1-yl)phenyl]pentanamide
• 5-Chloro-n-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2h)-yl)phenyl)pentanamide
• F19392
• Pentanamide, 5-chloro-N-(4-(5,6-dihydro-3-(4-morpholinyl)-2-oxo-1(2H)-pyridinyl)phenyl)-
• 1643330-62-4
• 5-chloro-N-{4-[3-(morpholin-4-yl)-2-oxo-5,6-dihydropyridin-1-yl]phenyl}pentanamide
• SCHEMBL16730279
• 5-Chloropentanamide Apixaban
• Apixaban Impurity 3; 5-Chloro-N-(4-(3-morpholino-2-oxo-5,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide
• UNII-V9YK56W8PQ
• CS-M2421
• 5-Chloro-N-(4-(5,6-dihydro-3-(4-morpholinyl)-2-oxo-1(2H)-pyridinyl)phenyl)pentanamide
• V9YK56W8PQ

• InChIKey： YWWKAVVYOWDKHS-UHFFFAOYSA-N
• Inchi： 1S/C20H26ClN3O3/c21-10-2-1-5-19(25)22-16-6-8-17(9-7-16)24-11-3-4-18(20(24)26)23-12-14-27-15-13-23/h4,6-9H,1-3,5,10-15H2,(H,22,25)
• SMILES： ClC([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])N1C(C(=C([H])C([H])([H])C1([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 391.1662694g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 391.1662694g/mol
• Heavy Atom Count: 27
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 61.9

Experimental Properties

• Boiling Point: 626.5±55.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 332.7±31.5 °C
• Density: 1.3±0.1 g/cm3